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Compound of Interest

Compound Name: UCB9608

Cat. No.: B611541 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This document provides immediate, essential safety and logistical information for the handling

of UCB9608, a potent and selective PI4KIIIβ inhibitor. Adherence to these guidelines is critical

to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Measures
While a specific Safety Data Sheet (SDS) for UCB9608 is not publicly available, the following

PPE and safety measures are based on guidelines for handling similar potent, research-grade

chemical compounds. It is imperative to always consult the vendor-specific SDS upon receipt of

the product.

Engineering Controls:

Handle UCB9608 in a well-ventilated area, preferably within a certified chemical fume hood,

to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles or

a face shield.

Protects against splashes,

aerosols, and fine dust

particles.

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile).

Prevents skin contact.

Contaminated gloves should

be disposed of immediately.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory

Use a NIOSH-approved

respirator if ventilation is

inadequate or when handling

larger quantities.

Prevents inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound in your chemical inventory.

Store the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials.

Preparation of Stock Solutions:

Pre-use Check: Ensure all necessary PPE is worn correctly. Prepare the work area within the

chemical fume hood by laying down absorbent bench paper.

Weighing: If weighing the solid form, do so carefully to avoid generating dust. Use non-

sparking tools.
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Dissolving: Add the solvent to the solid UCB9608 slowly. Sonication may be recommended

to aid dissolution. For cell experiments, the final concentration of DMSO should generally not

exceed 0.1%.

Disposal Plan
Waste Collection: Collect all waste materials, including empty containers, contaminated

gloves, and bench paper, in a designated and properly labeled hazardous waste container.

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with all applicable local, state, and federal regulations. Do not allow the

chemical to enter drains as discharge into the environment must be avoided.

Quantitative Data Summary
Parameter Value Source

Storage (Powder) -20°C for up to 3 years. [1]

Storage (In Solvent) -80°C for up to 1 year. [1]

Shipping Condition
Shipped at ambient

temperature with blue ice.
[1]

Solubility in DMSO 70 mg/mL (170.54 mM) [1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
Materials:

UCB9608 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips
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Vortex mixer

Sonicator (optional)

Procedure:

Calculate the mass of UCB9608 required to prepare the desired volume of a 10 mM stock

solution. The molecular weight of UCB9608 is 410.47 g/mol .

In a chemical fume hood, carefully weigh the calculated amount of UCB9608 powder and

place it into a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. If

necessary, use a sonicator to aid dissolution.

Visually inspect the solution to ensure it is clear and free of particulates.

Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles and store at -80°C.

UCB9608 Mechanism of Action: PI4KIIIβ Signaling
Pathway
UCB9608 is a potent inhibitor of Phosphatidylinositol 4-kinase type III beta (PI4KIIIβ). This

enzyme plays a crucial role in cellular signaling and membrane trafficking by catalyzing the

phosphorylation of phosphatidylinositol (PI) to generate phosphatidylinositol 4-phosphate

(PI4P). PI4P is a key lipid second messenger, particularly important for the function of the Golgi

apparatus and the recruitment of effector proteins involved in vesicular transport. By inhibiting

PI4KIIIβ, UCB9608 disrupts these processes, which can lead to immunosuppressive effects.[2]

[3][4]
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Caption: Mechanism of UCB9608 action via inhibition of the PI4KIIIβ pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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